Cas no 52531-20-1 (2-(6-Methyl-1H-indol-3-yl)acetic acid)
52531-20-1 structure
Product Name:2-(6-Methyl-1H-indol-3-yl)acetic acid
CAS No:52531-20-1
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD10035273
CID:359408
PubChem ID:22490725
Update Time:2025-04-19
2-(6-Methyl-1H-indol-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(6-Methyl-1H-indol-3-yl)acetic acid
- 1H-Indole-3-acetic acid, 6-methyl-
- 6-methyl-1H-Indole-3-acetic acid
- 6-Methylindole-3-acetic Acid
- KS-9244
- (6-Methyl-1H-indol-3-yl)acetic acid
- DTXSID00626123
- 2-(6-methyl-1H-indol-3-yl)aceticacid
- AC6295
- EN300-60375
- SY058613
- CS-0453261
- 52531-20-1
- CHEMBL232892
- SB15319
- SCHEMBL6287419
- MFCD10035273
- Z940713560
- CCA53120
- AKOS011344347
- FT-0707204
- A913548
- 6-Methyl-indole-3-acetic acid
- DA-36037
-
- MDL: MFCD10035273
- Inchi: 1S/C11H11NO2/c1-7-2-3-9-8(5-11(13)14)6-12-10(9)4-7/h2-4,6,12H,5H2,1H3,(H,13,14)
- InChI Key: NSQSUWPYDQJPAS-UHFFFAOYSA-N
- SMILES: OC(CC1=CNC2C=C(C)C=CC1=2)=O
Computed Properties
- Exact Mass: 189.07903
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- PSA: 53.09
2-(6-Methyl-1H-indol-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M782610-10mg |
2-(6-methyl-1H-indol-3-yl)acetic acid |
52531-20-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M782610-50mg |
2-(6-methyl-1H-indol-3-yl)acetic acid |
52531-20-1 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | M782610-100mg |
2-(6-methyl-1H-indol-3-yl)acetic acid |
52531-20-1 | 100mg |
$ 250.00 | 2022-06-03 | ||
| Chemenu | CM240428-1g |
2-(6-Methyl-1H-indol-3-yl)acetic acid |
52531-20-1 | 95% | 1g |
$1103 | 2021-08-04 | |
| Chemenu | CM240428-1g |
2-(6-Methyl-1H-indol-3-yl)acetic acid |
52531-20-1 | 95% | 1g |
$1103 | 2024-07-15 | |
| eNovation Chemicals LLC | D776869-1g |
6-Methylindole-3-acetic Acid |
52531-20-1 | 95% | 1g |
$430 | 2024-07-20 | |
| Enamine | EN300-60375-0.05g |
2-(6-methyl-1H-indol-3-yl)acetic acid |
52531-20-1 | 95.0% | 0.05g |
$123.0 | 2025-03-21 | |
| Enamine | EN300-60375-0.1g |
2-(6-methyl-1H-indol-3-yl)acetic acid |
52531-20-1 | 95.0% | 0.1g |
$183.0 | 2025-03-21 | |
| Enamine | EN300-60375-0.25g |
2-(6-methyl-1H-indol-3-yl)acetic acid |
52531-20-1 | 95.0% | 0.25g |
$260.0 | 2025-03-21 | |
| Enamine | EN300-60375-0.5g |
2-(6-methyl-1H-indol-3-yl)acetic acid |
52531-20-1 | 95.0% | 0.5g |
$411.0 | 2025-03-21 |
2-(6-Methyl-1H-indol-3-yl)acetic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives
52531-20-1 (2-(6-Methyl-1H-indol-3-yl)acetic acid) Related Products
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- 32022-69-8(1H-Indole-3-acetic-a-14C acid (9CI))
- 179343-63-6(1H-Indole-3-aceticacid, 4-ethyl-)
- 4384-79-6(1H-Indole-3-acetic-carboxy-14Cacid (9CI))
- 1912-47-6(2-(5-Methyl-1H-indol-3-yl)acetic acid)
- 87-51-4(3-Indoleacetic acid)
- 2338-19-4(Potassium 2-(1H-Indol-3-yl)acetate)
- 52531-21-2(1H-Indole-3-acetic acid, 6-ethyl-)
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